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Compound of Interest

Compound Name: KAI-11101

Cat. No.: B15613239 Get Quote

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling KAI-11101. The following procedures are designed

to ensure the safe handling, use, and disposal of this potent, selective, brain-penetrant DLK

inhibitor.

Chemical and Physical Properties

Property Value

Chemical Name

3-(6-amino-5-(difluoromethoxy)pyridin-3-yl)-6-

((1R,2S)-4,4-difluoro-2-methoxycyclohexyl)-1-

ethyl-1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-

one

Chemical Formula C21H23F4N5O3[1]

Molecular Weight 469.44 g/mol [1]

Appearance Solid (assumed)

Known Hazards

Shipped as a non-hazardous chemical.[1]

However, as a potent biological inhibitor,

appropriate precautions should be taken.

Personal Protective Equipment (PPE)
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When handling KAI-11101, all personnel should adhere to the following minimum PPE

requirements.

PPE Item Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves

To prevent skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.

Respiratory Protection

Not generally required for

small quantities handled with

good ventilation. Use a

certified respirator if creating

aerosols or handling large

quantities.

To prevent inhalation of

airborne particles.

Operational Plans

Receiving and Storage:

Upon receipt, inspect the package for any damage or leaks.

Store the compound in a dry, dark place.[1]

For short-term storage (days to weeks), maintain at 0 - 4°C.[1]

For long-term storage (months to years), store at -20°C.[1]

Preparation of Stock Solutions:

All handling of the solid compound should be performed in a well-ventilated area, preferably

within a chemical fume hood to minimize inhalation risk.
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Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

Use appropriate solvents as recommended by the supplier or relevant literature.

Cap vials tightly and store solutions under the same temperature conditions as the solid

material.

Experimental Workflow:
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Experimental Workflow for KAI-11101

Preparation

Experimentation

Cleanup and Disposal

Retrieve KAI-11101
from storage

Equilibrate to
room temperature

Weigh desired amount
in fume hood

Dissolve in
appropriate solvent

Perform in vitro/
in vivo experiment

Record observations
and collect data

Decontaminate work surfaces Return stock solution
to storage

Dispose of waste
(see disposal plan)

Click to download full resolution via product page

A high-level overview of the experimental workflow for handling KAI-11101.
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Disposal Plan

All waste materials contaminated with KAI-11101 should be considered chemical waste.

Waste Type Disposal Procedure

Solid Waste
Collect in a designated, sealed container

labeled "Chemical Waste."

Liquid Waste

Collect in a designated, sealed, and properly

labeled waste container. Do not mix with

incompatible waste streams.

Contaminated Sharps
Dispose of in a designated sharps container for

chemical waste.

Unused Compound

Dispose of as chemical waste according to your

institution's guidelines. Do not pour down the

drain.

Emergency Procedures

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Signaling Pathway

KAI-11101 is an inhibitor of Dual Leucine Zipper Kinase (DLK), which is a key regulator of

neuronal degeneration. Inhibition of DLK can block the activation of the MAPK pathway,

including the phosphorylation of c-Jun.[2][3]
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KAI-11101 Mechanism of Action

MAPK Signaling Pathway Intervention

Neuronal Stress / Injury

DLK (MAP3K12)
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KAI-11101
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KAI-11101 inhibits DLK, blocking a key step in the neuronal degeneration pathway.

Disclaimer: This information is intended for guidance in a research setting and is not a

substitute for a formal institutional safety review. Always consult your institution's safety officer

and refer to any available manufacturer's safety data sheets before handling any chemical.

KAI-11101 is for research use only and not for human or veterinary use.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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